Cas no 180569-28-2 (1H-Benzimidazole-4-carboxamide, N-(1-methyl-4-piperidinyl)-)

1H-Benzimidazole-4-carboxamide, N-(1-methyl-4-piperidinyl)- structure
180569-28-2 structure
Product name:1H-Benzimidazole-4-carboxamide, N-(1-methyl-4-piperidinyl)-
CAS No:180569-28-2
MF:C14H18N4O
MW:258.318922519684
CID:1371487
PubChem ID:15544714

1H-Benzimidazole-4-carboxamide, N-(1-methyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4-carboxamide, N-(1-methyl-4-piperidinyl)-
    • N-(1-methylpiperidin-4-yl)-1H-benzimidazole-4-carboxamide
    • 180569-28-2
    • CHEMBL18473
    • HS-8742
    • 1H-Benzoimidazole-4-carboxylic acid (1-methyl-piperidin-4-yl)-amide
    • N-(1-METHYLPIPERIDIN-4-YL)-1H-1,3-BENZODIAZOLE-4-CARBOXAMIDE
    • DTXSID20573923
    • N-(1-Methyl-4-piperidyl)benzimidazole-4-carboxamide
    • BDBM50105651
    • Inchi: InChI=1S/C14H18N4O/c1-18-7-5-10(6-8-18)17-14(19)11-3-2-4-12-13(11)16-9-15-12/h2-4,9-10H,5-8H2,1H3,(H,15,16)(H,17,19)
    • InChI Key: UOPVVMIAMOXBRI-UHFFFAOYSA-N
    • SMILES: CN1CCC(CC1)NC(=O)C2=C3C(=CC=C2)NC=N3

Computed Properties

  • Exact Mass: 258.14824
  • Monoisotopic Mass: 258.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61Ų
  • XLogP3: 1.4

Experimental Properties

  • PSA: 61.02

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